![molecular formula C23H18FN5O2S B11066714 (2Z)-N-(4-fluorophenyl)-4-oxo-3-(pyridin-3-ylmethyl)-2-[(pyridin-3-ylmethyl)imino]-3,4-dihydro-2H-1,3-thiazine-6-carboxamide](/img/structure/B11066714.png)
(2Z)-N-(4-fluorophenyl)-4-oxo-3-(pyridin-3-ylmethyl)-2-[(pyridin-3-ylmethyl)imino]-3,4-dihydro-2H-1,3-thiazine-6-carboxamide
Overview
Description
N~6~-(4-FLUOROPHENYL)-4-OXO-3-(3-PYRIDYLMETHYL)-2-[(3-PYRIDYLMETHYL)IMINO]-3,4-DIHYDRO-2H-1,3-THIAZINE-6-CARBOXAMIDE is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound features a thiazine ring, which is known for its biological activity, and incorporates fluorophenyl and pyridylmethyl groups, which may enhance its chemical properties and reactivity.
Preparation Methods
The specific synthetic routes and reaction conditions are detailed in various patents and scientific publications . Industrial production methods may involve optimizing these synthetic routes to increase yield and purity while minimizing costs and environmental impact.
Chemical Reactions Analysis
N~6~-(4-FLUOROPHENYL)-4-OXO-3-(3-PYRIDYLMETHYL)-2-[(3-PYRIDYLMETHYL)IMINO]-3,4-DIHYDRO-2H-1,3-THIAZINE-6-CARBOXAMIDE can undergo various chemical reactions, including:
Oxidation: This reaction may involve the use of oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: Common reducing agents like sodium borohydride or lithium aluminum hydride can be used.
Substitution: This compound can participate in nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used.
The major products formed from these reactions depend on the specific reagents and conditions employed.
Scientific Research Applications
Chemistry: It can be used as a building block for the synthesis of more complex molecules.
Biology: Its biological activity makes it a candidate for studying enzyme interactions and cellular processes.
Mechanism of Action
The mechanism by which N6-(4-FLUOROPHENYL)-4-OXO-3-(3-PYRIDYLMETHYL)-2-[(3-PYRIDYLMETHYL)IMINO]-3,4-DIHYDRO-2H-1,3-THIAZINE-6-CARBOXAMIDE exerts its effects involves interactions with specific molecular targets and pathways. These interactions can modulate biological processes, leading to the desired therapeutic outcomes .
Comparison with Similar Compounds
N~6~-(4-FLUOROPHENYL)-4-OXO-3-(3-PYRIDYLMETHYL)-2-[(3-PYRIDYLMETHYL)IMINO]-3,4-DIHYDRO-2H-1,3-THIAZINE-6-CARBOXAMIDE can be compared with other similar compounds, such as:
- N’-BENZYLIDENE-3-(4-FLUOROPHENYL)-1H-PYRAZOLE-5-CARBOHYDRAZIDE
- 6-(3-CHLOROPHENYL)-N-(3-PYRIDYLMETHYL)QUINAZOLIN-4-AMINE
These compounds share structural similarities but may differ in their chemical properties, reactivity, and biological activity, highlighting the uniqueness of N6-(4-FLUOROPHENYL)-4-OXO-3-(3-PYRIDYLMETHYL)-2-[(3-PYRIDYLMETHYL)IMINO]-3,4-DIHYDRO-2H-1,3-THIAZINE-6-CARBOXAMIDE.
Properties
Molecular Formula |
C23H18FN5O2S |
|---|---|
Molecular Weight |
447.5 g/mol |
IUPAC Name |
N-(4-fluorophenyl)-4-oxo-3-(pyridin-3-ylmethyl)-2-(pyridin-3-ylmethylimino)-1,3-thiazine-6-carboxamide |
InChI |
InChI=1S/C23H18FN5O2S/c24-18-5-7-19(8-6-18)28-22(31)20-11-21(30)29(15-17-4-2-10-26-13-17)23(32-20)27-14-16-3-1-9-25-12-16/h1-13H,14-15H2,(H,28,31) |
InChI Key |
VQUJFMKYRYLXQG-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CN=C1)CN=C2N(C(=O)C=C(S2)C(=O)NC3=CC=C(C=C3)F)CC4=CN=CC=C4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-(3,4-dimethoxyphenyl)-5,6-dihydro-4H-[1,3]dioxolo[4,5-h]pyrrolo[1,2-a][1,4]benzodiazepine](/img/structure/B11066643.png)
![2H-1-Benzopyran-2-one, 3-[2-(3,5-dichloro-1H-1,2,4-triazol-1-yl)acetyl]-](/img/structure/B11066646.png)
![N-{4-[(2,2,2-trifluoroethoxy)methyl]phenyl}-2-(trifluoromethyl)benzamide](/img/structure/B11066647.png)
![2-amino-4-(furan-2-yl)-6-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]quinoline-3-carbonitrile](/img/structure/B11066653.png)
![6-(Anilinomethyl)-1,3-dimethyl[1,3]thiazolo[2,3-F]purine-2,4(1H,3H)-dione](/img/structure/B11066656.png)
![4-{1-[(6-chloro-1,3-benzoxazol-2-yl)sulfanyl]ethyl}-6-(3,4-dihydroquinolin-1(2H)-yl)-1,3,5-triazin-2-amine](/img/structure/B11066660.png)
![4,6,9,9-tetramethyl-8,12-dioxa-4,6-diazatetracyclo[8.8.0.02,7.013,18]octadeca-2(7),13,15,17-tetraene-3,5-dione](/img/structure/B11066668.png)
![1-(3,4-dichlorophenyl)-3,4-dimethylpyrano[2,3-c]pyrazol-6(1H)-one](/img/structure/B11066669.png)
![5,6-bis(4-methoxyphenyl)-3-[3-(morpholin-4-yl)propyl]furo[2,3-d]pyrimidin-4(3H)-imine](/img/structure/B11066672.png)
![8-[5-methoxy-2-(phenylcarbonyl)phenoxy]-1,3,7-trimethyl-3,7-dihydro-1H-purine-2,6-dione](/img/structure/B11066687.png)
![5-(Furan-2-yl)-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole](/img/structure/B11066699.png)
![(2E)-3-(4-fluorophenyl)-N-[(2-methylquinolin-4-yl)methyl]prop-2-enamide](/img/structure/B11066702.png)
![2,4,8,9-tetrafluoro-1,3-bis{[3-(morpholin-4-yl)propyl]amino}-12H-benzimidazo[2,1-b][1,3]benzothiazin-12-one](/img/structure/B11066705.png)
